Cas no 2211-82-7 (7-fluoro-1(3H)-Isobenzofuranone)

• Product Name: 7-fluoro-1(3H)-Isobenzofuranone
• CAS No: 2211-82-7
• MF: C₈H₅FO₂
• MW: 152.122505903244
• MDL: MFCD02684970
• CID: 1109275
• PubChem ID: 3402335
• Update Time: 2024-11-04

7-fluoro-1(3H)-Isobenzofuranone Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1(3H)-Isobenzofuranone
• 7-Fluoro-2-benzofuran-1(3H)-one
• 1(2h)-isoquinolinone,7-fluoro-
• 7-fluoro-3H-isobenzofuran-1-one
• 7-fluoroisobenzofuran-1(3H)-one
• 7-fluoroisoquinolin-1(2H)-one
• 7-FLUOROISOQUINOLIN-1-OL
• 7-fluorophthalide
• 7-fluoro-phthalide
• KB-146583
• SureCN1536413
• 7-fluoro-3H-2-benzofuran-1-one
• SCHEMBL855947
• 7-fluoro-2-benzofuran-1(3H)one
• 2211-82-7
• DTXSID201304102
• AKOS022717058
• JVYFQQBVHWETHD-UHFFFAOYSA-N
• PS-11806
• N13153
• CS-0205483
• 7-fluoro-1,3-dihydro-2-benzofuran-1-one
• CAA21182
• MFCD02684970

• MDL： MFCD02684970
• Inchi： 1S/C8H5FO2/c9-6-3-1-2-5-4-11-8(10)7(5)6/h1-3H,4H2
• InChI Key： JVYFQQBVHWETHD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2COC(C=21)=O

Computed Properties

• Exact Mass: 152.02735
• Monoisotopic Mass: 152.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides